N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C15H11BrN2O2S2/c1-20-11-5-3-2-4-9(11)14(19)18-15-17-10(8-21-15)12-6-7-13(16)22-12/h2-8H,1H3,(H,17,18,19)
• InChI Key: OSMZYAPAFRKOLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(S3)Br
• Molecular Formula: C15H11BrN2O2S2
• Molecular Weight: 395.3 g/mol
• CAS No.: 391229-47-3

Description

“N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-2-methoxybenzamide” is a member of acetamides and an aromatic amide. It is a fascinating chemical compound with numerous applications in scientific research.

Synthesis Analysis

The synthesis of similar compounds involves the condensation of 4-(5-bromothiophen-2-yl)-6-(4-methoxypheneyl) pyrimidin-2-amine with various aromatic aldehydes in the presence of glacial acetic acid in ethanol. The molecular structures of the synthesized derivatives were confirmed by their physicochemical and spectral characteristics.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental). The molecular formula of a similar compound, N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]acetamide, is C9H7BrN2OS2.

Chemical Reactions Analysis

Thiazoles, which are organic five-aromatic ring compounds with a general formula of C3H3NS, are used to obtain free carbene particles and complexed with transition metals. Their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds were confirmed by their physicochemical properties and spectroanalytical data. For instance, the molecular weight of N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]acetamide is 303.2 g/mol.

Mechanism of Action

Target of Action

It’s known that imine derivatives, which this compound is a part of, have a broad spectrum of biological activities . They are key components of pigments, dyes, polymer stabilizers, corrosion inhibitors and are also used as catalysts and intermediates in various organic reactions .

Mode of Action

It’s known that imines are synthesized by condensation of primary amines with carbonyl compounds (aldehyde or ketone) . They carry a (–C=N–) functional group and are also known as azomethine .

Result of Action

It’s known that imines are pharmaceutically well known for broad spectrum biological activities including antimicrobial, analgesic, anticonvulsant, anticancer, antioxidant, antihelmintic and many others .

Action Environment

It’s known that 5-bromo-2-thiophenecarboxaldehyde, a related compound, should be stored at a temperature of 2-8°c .